2-(2,3-Dimethylphenyl)-3-hydroxypyridine, 95%

• IUPAC Name: 2-(2,3-dimethylphenyl)pyridin-3-ol
• InChI: InChI=1S/C13H13NO/c1-9-5-3-6-11(10(9)2)13-12(15)7-4-8-14-13/h3-8,15H,1-2H3
• InChI Key: MKEKVLWFWLBPOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C2=C(C=CC=N2)O)C
• Molecular Formula: C13H13NO
• DSSTOX Substance ID: DTXSID60682568
• Molecular Weight: 199.25 g/mol
• CAS RN: 1261931-37-6

Description

2-(2,3-Dimethylphenyl)-3-hydroxypyridine (95%) is a chemical compound that is used in a variety of scientific research applications. It is a versatile compound that is used in many different areas of science, including organic chemistry, biochemistry, and pharmacology. This compound has a wide range of properties that make it useful in a variety of laboratory experiments, and it has been studied extensively in order to determine its biochemical and physiological effects.

Scientific Research Applications

2-(2,3-Dimethylphenyl)-3-hydroxypyridine (95%) has a wide range of applications in scientific research. It has been used in the synthesis of various pharmaceuticals, including analgesics, anti-inflammatory agents, and anti-cancer drugs. It has also been used in the synthesis of various dyes and pigments, as well as in the production of various polymers and plastics. In addition, this compound has been used in the study of various biochemical and physiological processes, such as enzyme activity and signal transduction pathways.

Mechanism of Action

2-(2,3-Dimethylphenyl)-3-hydroxypyridine (95%) is believed to act as a competitive inhibitor of an enzyme known as cyclooxygenase-2 (COX-2). This enzyme is responsible for the production of prostaglandins, which are molecules that play an important role in inflammation and pain. By inhibiting the activity of this enzyme, 2-(2,3-Dimethylphenyl)-3-hydroxypyridine (95%) can reduce the production of prostaglandins and thus reduce inflammation and pain.
Biochemical and Physiological Effects
2-(2,3-Dimethylphenyl)-3-hydroxypyridine (95%) has been shown to have a variety of biochemical and physiological effects. In addition to its anti-inflammatory and analgesic effects, this compound has also been shown to have anti-cancer, anti-oxidant, and anti-microbial properties. In addition, this compound has been found to inhibit the activity of certain enzymes, such as proteases, which are involved in the breakdown of proteins.

Advantages and Limitations for Lab Experiments

2-(2,3-Dimethylphenyl)-3-hydroxypyridine (95%) has a number of advantages for use in laboratory experiments. It is relatively inexpensive, and it can be synthesized in a relatively simple process. In addition, this compound is relatively stable and can be stored for long periods of time without degradation. The main limitation of this compound is that it is not very soluble in aqueous solutions, making it difficult to use in certain experiments.

Future Directions

There are a number of potential future directions for the use of 2-(2,3-Dimethylphenyl)-3-hydroxypyridine (95%). One potential direction is the development of new pharmaceuticals that utilize this compound as an active ingredient. In addition, this compound could be further studied in order to better understand its biochemical and physiological effects. Finally, this compound could be used in the development of new dyes and pigments, as well as in the production of various polymers and plastics.

Synthesis Methods

2-(2,3-Dimethylphenyl)-3-hydroxypyridine (95%) can be synthesized from a variety of starting materials, including benzaldehyde, ethyl acetoacetate, and hydroxylamine hydrochloride. The synthesis method typically involves a series of reactions that involve the formation of an intermediate compound, which is then converted into the desired product. The synthesis of this compound is relatively straightforward and can be done in a few steps.